Cas no 190323-48-9 (Lucuminic Acid)

• Product Name: Lucuminic Acid
• CAS No: 190323-48-9
• Molecular Formula: C₁₉H₂₆O₁₂
• Molecular Weight: 446.402547359467
• CID: 2732742
• PubChem ID: 85260329

Lucuminic Acid Properties

Names and Identifiers

• Lucuminic Acid
• 190323-48-9
• (alphaR)-alpha-[(6-O-beta-D-Xylopyranosyl-beta-D-glucopyranosyl)oxy]benzeneacetic acid
• DTXSID601150254
• CHEBI:168248
• 2-phenyl-2-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxyoxan-2-yl)oxymethyl]oxan-2-yl]oxyacetic acid

• InChIKey： DUZCTLMSDUOYAW-UHFFFAOYSA-N
• Inchi： 1S/C19H26O12/c20-9-6-28-18(14(24)11(9)21)29-7-10-12(22)13(23)15(25)19(30-10)31-16(17(26)27)8-4-2-1-3-5-8/h1-5,9-16,18-25H,6-7H2,(H,26,27)
• SMILES： O1C(C(C(C(C1COC1C(C(C(CO1)O)O)O)O)O)O)OC(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 446.14242626g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 7
• Monoisotopic Mass: 446.14242626g/mol
• Heavy Atom Count: 31
• Complexity: 584
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.8
• Topological Polar Surface Area: 196Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds